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Compound of Interest

Compound Name: 4-propylstyrene

Cat. No.: B7814383

Disclaimer: Specific health and safety data for 4-propylstyrene is not readily available. This
guide is based on the comprehensive data for the closely related parent compound, styrene.
The toxicological properties of 4-propylstyrene may differ. This information should be used as
a guideline for risk assessment, not as a substitute for a substance-specific Safety Data Sheet
(SDS).

Hazard Identification and Classification

Styrene is classified as a hazardous substance with multiple physical and health risks. It is a
flammable liquid and vapor. Health hazards include being harmful if inhaled, causing skin and
serious eye irritation, and potentially causing respiratory irritation. There is suspicion that it may
damage fertility or an unborn child. Prolonged or repeated inhalation is known to cause
damage to the hearing organs. Aspiration of the liquid may be fatal if swallowed and it enters
the airways. Styrene is also toxic to aquatic life with long-lasting effects.

GHS Hazard Statements for Styrene (as a proxy for 4-Propylstyrene):

H226: Flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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e H332: Harmful if inhaled.
o H335: May cause respiratory irritation.
o H361: Suspected of damaging fertility or the unborn child.

e H372: Causes damage to organs (hearing organs) through prolonged or repeated exposure
if inhaled.

e H401: Toxic to aquatic life.
e H412: Harmful to aquatic life with long lasting effects.

Physical and Chemical Properties

The physical and chemical properties of a substance are crucial for determining its hazards and
the necessary safety precautions. The following table summarizes the properties of styrene.
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Property

Value

Molecular Formula

C8HS8 (Styrene)

Molecular Weight 104.15 g/mol (Styrene)[1]

Appearance Colorless to yellowish oily liquid[1][2][3]

Odor Sweet, pleasant odor when pure; sharp,
unpleasant with impurities[1][2][3]

Melting Point -31°C/-23.8 °F[2]

Boiling Point 145 - 146 °C/ 293 - 294.8 °F[1][2]

Flash Point 31 °C/87.8 °F (closed cup)[1][2]

Vapor Pressure

7 mbar @ 20 °C[2]

Vapor Density 1.22[2]
Specific Gravity 0.906[2]
Solubility in Water Moderately soluble[2]

Autoignition Temperature

490 °C / 914 °F[2]

Exposure Limits

Occupational exposure limits (OELS) for styrene have been established by various regulatory

agencies. These should be strictly adhered to in a laboratory or industrial setting.
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Organization Exposure Limit

OSHA (PEL) 100 ppm (8-hour TWA)[4]

200 ppm (15-minute ceiling)[4]

600 ppm (5-minute maximum peak in any 3
hours)[4]

NIOSH (REL) 50 ppm (10-hour TWA)[4]

100 ppm (15-minute STEL)[4]

ACGIH (TLV) 20 ppm (8-hour TWA)[4]

40 ppm (STEL)[4]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Toxicological Information

The primary health effects of styrene exposure are on the central nervous system (CNS).[3][5]

o Acute Effects: Inhalation can cause irritation to the nose, throat, and respiratory system.[3][5]
High concentrations can lead to "styrene sickness," characterized by headache, nausea,
dizziness, fatigue, and lack of coordination.[3] Direct contact causes skin and eye irritation.

[3][5]

o Chronic Effects: Long-term exposure can lead to persistent CNS effects, including
depression, headache, fatigue, and weakness.[5] It may also affect kidney function.[5]
Styrene is classified as "reasonably anticipated to be a human carcinogen” by the National
Toxicology Program (NTP).[5]

o Aspiration Hazard: If swallowed, the liquid can be aspirated into the lungs, which can be
fatal.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of 4-propylstyrene were not
available in the searched literature. Toxicological studies for styrene, upon which this guide is
based, are typically conducted following OECD (Organisation for Economic Co-operation and
Development) or EPA (Environmental Protection Agency) guidelines for chemical safety testing.
These protocols involve standardized tests for acute toxicity (oral, dermal, inhalation), skin and
eye irritation, sensitization, mutagenicity, and carcinogenicity.

Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[2][6]
» Use non-sparking tools and explosion-proof equipment.[2][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][6]
» Avoid contact with skin, eyes, and clothing.[2]

e Do not breathe vapors or mists.

e Wash hands thoroughly after handling.[2]

¢ Immediately change contaminated clothing.

Storage:

» Store in a cool, dry, and well-ventilated place.[2]

o Keep containers tightly closed.[2]

o Store locked up.

o Keep away from incompatible materials such as strong oxidizing agents, acids, halogenated
compounds, and copper alloys.[2]
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» Refrigerated storage is recommended.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-propylstyrene:

Protection Type Specification

) Tight-sealing safety goggles. A face shield may
Eye/Face Protection

also be necessary.[2]

) ] Wear appropriate protective gloves (e.g., nitrile
Skin Protection

rubber) and clothing to prevent skin exposure.[2]

If exposure limits are exceeded or if irritation is
) ] experienced, use a NIOSH/MSHA approved
Respiratory Protection ) ] ) ]
respirator with an appropriate cartridge for

organic vapors.[7]

First Aid Measures
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) e o ) )
provide artificial respiration. Seek immediate

medical attention.

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact _ o
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[2]

Do NOT induce vomiting. If vomiting occurs,
) keep the head low so that stomach content
Ingestion . -
doesn't get into the lungs. Call a physician or

poison control center immediately.[2]

Accidental Release and Fire-Fighting Measures

Accidental Release:

Evacuate personnel to a safe area.

o Ensure adequate ventilation.

* Remove all sources of ignition.[2]

o Wear appropriate personal protective equipment.[2]
e Prevent the substance from entering drains.

o Contain the spill with inert absorbent material (e.g., sand, earth, vermiculite) and collect it in
a suitable, closed container for disposal.
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Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or sand.

e Specific Hazards: The substance is flammable and vapors may form explosive mixtures with
air. Containers may explode in a fire.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Visualizations
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Caption: Workflow for the safe handling of 4-propylstyrene.
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Caption: Relationship between hazards and required PPE.
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Caption: Decision tree for first aid measures after exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7814383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

